Cas no 1805429-48-4 (4-Amino-3-(trifluoromethyl)pyridine-2-methanol)
4-Amino-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-(trifluoromethyl)pyridine-2-methanol
-
- Inchi: 1S/C7H7F3N2O/c8-7(9,10)6-4(11)1-2-12-5(6)3-13/h1-2,13H,3H2,(H2,11,12)
- InChI Key: DNNWTPPOFYDWFL-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=CN=C1CO)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- XLogP3: 0.2
- Topological Polar Surface Area: 59.1
4-Amino-3-(trifluoromethyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015373-250mg |
4-Amino-3-(trifluoromethyl)pyridine-2-methanol |
1805429-48-4 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029015373-1g |
4-Amino-3-(trifluoromethyl)pyridine-2-methanol |
1805429-48-4 | 95% | 1g |
$3,155.55 | 2022-04-01 |
4-Amino-3-(trifluoromethyl)pyridine-2-methanol Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-Amino-3-(trifluoromethyl)pyridine-2-methanol
Introduction to 4-Amino-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805429-48-4)
4-Amino-3-(trifluoromethyl)pyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1805429-48-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with an amino group at the 4-position, a trifluoromethyl group at the 3-position, and a hydroxymethyl group at the 2-position. These structural elements contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.
The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. The amino and hydroxymethyl functional groups further expand its synthetic utility, allowing for further derivatization through nucleophilic substitution, condensation reactions, or enzymatic modifications. This compound's versatility has positioned it as a key building block in the development of novel therapeutic agents.
In recent years, 4-Amino-3-(trifluoromethyl)pyridine-2-methanol has garnered attention in the pharmaceutical industry for its potential applications in treating various diseases. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous cancers and inflammatory diseases. By targeting specific kinases, small-molecule inhibitors can modulate these pathways and restore normal cellular function.
Recent studies have highlighted the compound's role in developing inhibitors targeting tyrosine kinases, which are overactive in many forms of cancer. The trifluoromethyl group's electron-withdrawing nature helps to stabilize the transition state during catalysis, improving the inhibitor's efficacy. Additionally, the amino group can form hydrogen bonds with key residues in the kinase active site, further enhancing binding affinity. Researchers have reported preliminary success in synthesizing novel kinase inhibitors derived from 4-Amino-3-(trifluoromethyl)pyridine-2-methanol, demonstrating its potential as a lead compound.
Beyond oncology, 4-Amino-3-(trifluoromethyl)pyridine-2-methanol has shown promise in addressing neurological disorders. The pyridine scaffold is frequently found in drugs that interact with central nervous system receptors, such as serotonin and dopamine receptors. Modifications to this core structure can fine-tune receptor binding properties, leading to improved therapeutic outcomes. Current research is exploring derivatives of this compound as potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The ability to introduce diverse functional groups allows for precise tuning of pharmacological properties, making it an attractive candidate for drug development.
The agrochemical sector also benefits from the versatility of 4-Amino-3-(trifluoromethyl)pyridine-2-methanol. Pyridine-based compounds are widely used as intermediates in synthesizing herbicides and pesticides due to their stability and reactivity. The trifluoromethyl group enhances the bioactivity of agrochemicals by improving their resistance to metabolic degradation and increasing their efficacy against target pests. Recent innovations have leveraged this compound to develop next-generation crop protection agents that are more sustainable and environmentally friendly.
The synthetic routes to 4-Amino-3-(trifluoromethyl)pyridine-2-methanol are another area of active investigation. Chemists have developed efficient multi-step syntheses that maximize yield while minimizing waste. Advances in catalytic methods have enabled greener production processes, aligning with global efforts to reduce chemical footprint. These methodologies often involve palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations, which provide high selectivity and functional group tolerance.
In conclusion,4-Amino-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805429-48-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and neuropharmacological agents. Ongoing research continues to uncover new derivatives and applications for this versatile compound, reinforcing its importance in modern chemistry.
1805429-48-4 (4-Amino-3-(trifluoromethyl)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)